Cas no 2222285-85-8 (Epimedonin K)

• Product Name: Epimedonin K
• CAS No: 2222285-85-8
• MF: C₃₀H₃₄O₆
• MW: 490.6
• CID: 4670228
• PubChem ID: 145956532
• Update Time: 2025-10-20

Epimedonin K Chemical and Physical Properties

Names and Identifiers

• Epimedonin K
• CHEMBL4162786
• 2222285-85-8
• AKOS040762830

• Inchi： InChI=1S/C30H4O6/c1-17(2)7-10-20-13-22(14-21(29(20)34)11-8-18(3)4)35-27-16-26(33)28-25(32)15-24(31)23(30(28)36-27)12-9-19(5)6/h13-16H
• InChI Key： CCFDULCFRHAUAB-UHFFFAOYSA-N
• SMILES： [#6]\[#6](-[#6])=[#6]\[#6]-c1cc(-[#8]-c2cc(=O)c3c(-[#8])cc(-[#8])c(-[#6]\[#6]=[#6](/[#6])-[#6])c3o2)cc(-[#6]\[#6]=[#6](\[#6])-[#6])c1-[#8]

Computed Properties

• Exact Mass: 490.23553880g/mol
• Monoisotopic Mass: 490.23553880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Powder

Epimedonin K Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Epimedonin K

Epimedonin K: A Comprehensive Overview

Epimedonin K (CAS No: 2222285-85-8) is a compound of significant interest in the fields of pharmacology and natural product research. This compound has garnered attention due to its unique chemical structure and potential biological activities. Recent studies have shed light on its properties, making it a promising candidate for various applications in medicine and beyond.

The chemical structure of Epimedonin K is characterized by a complex arrangement of functional groups, which contributes to its diverse biological effects. Researchers have employed advanced spectroscopic techniques to elucidate its structure, revealing a framework that includes multiple aromatic rings and hydroxyl groups. These structural features are believed to play a crucial role in its bioactivity, particularly in interactions with cellular components.

One of the most notable aspects of Epimedonin K is its biological activity. Studies have demonstrated that it exhibits potent antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Additionally, preliminary findings suggest that Epimedonin K may possess anti-inflammatory and anti-cancer properties, making it a valuable compound for drug development.

Recent advancements in drug delivery systems have further enhanced the potential of Epimedonin K. Researchers are exploring methods to improve its bioavailability and efficacy, such as encapsulating it in nanoparticles or liposomes. These innovations could pave the way for more effective therapeutic applications.

In terms of therapeutic applications, Epimedonin K shows promise in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Its ability to modulate key cellular pathways makes it a compelling candidate for targeted therapies. Furthermore, ongoing clinical trials are investigating its safety and efficacy in human subjects, which could lead to groundbreaking treatments in the near future.

The synthesis and characterization of Epimedonin K have also been areas of intense research. Scientists have developed novel synthetic routes to produce this compound on a larger scale, ensuring its availability for further studies and potential commercialization. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in confirming its purity and structure.

Another intriguing aspect of Epimedonin K is its natural occurrence. It has been isolated from various plant species, highlighting its presence in nature and suggesting evolutionary significance. This natural origin aligns with the growing trend of exploring plant-derived compounds for medicinal purposes.

Despite the promising prospects, there are challenges associated with the utilization of Epimedonin K. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed before it can be widely adopted in clinical settings. Collaborative efforts between academia and industry are essential to overcoming these hurdles.

In conclusion, Epimedonin K (CAS No: 2222285-85-8) represents a cutting-edge compound with immense potential in the field of pharmacology. Its unique chemical properties, coupled with recent research advancements, position it as a key player in the development of novel therapeutic agents. As studies continue to unfold, Epimedonin K may unlock new possibilities for treating some of the most challenging diseases facing humanity today.